Cas no 134959-56-1 (8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester)

• Product Name: 8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester
• CAS No: 134959-56-1
• MF: C₁₇H₁₂ClNO₂
• MW: 297.735683441162
• CID: 155983
• PubChem ID: 154454
• Update Time: 2025-04-19

8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester
• (4-chlorophenyl)methyl quinoline-8-carboxylate
• 4-Chlorobenzyl 8-quinolinecarboxylate
• 4-Chlorobenzyl quinoline-8-carboxylate
• 8-Quinolinecarboxylic acid, (4-chlorophenyl)methyl ester
• 134959-56-1
• DTXSID20159160
• CCRIS 6965

• Inchi： 1S/C17H12ClNO2/c18-14-8-6-12(7-9-14)11-21-17(20)15-5-1-3-13-4-2-10-19-16(13)15/h1-10H,11H2
• InChI Key： AMJZQNNQKHQREC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC(C1=CC=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 297.056
• Monoisotopic Mass: 297.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.309
• Boiling Point: 455.5°Cat760mmHg
• Flash Point: 229.3°C
• Refractive Index: 1.654

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives